![molecular formula C13H18O4 B3049788 3-Hydroxy-1-[4-(2-hydroxyethoxy)phenyl]-3-methylbutan-1-one CAS No. 220183-80-2](/img/structure/B3049788.png)
3-Hydroxy-1-[4-(2-hydroxyethoxy)phenyl]-3-methylbutan-1-one
Overview
Description
“3-Hydroxy-1-[4-(2-hydroxyethoxy)phenyl]-3-methylbutan-1-one” is also known as "2-Hydroxy-4′-(2-hydroxyethoxy)-2-methylpropiophenone" . It is mainly used as a UV coating, ink, and adhesive sensitizer in the initiation process . It is better than (ITX+EDAB) and BDK, is not sensitive to oxygen inhibition, and has low volatility and excellent surface curing effect .
Synthesis Analysis
This compound can be used as a photo-initiator to synthesize polyacrylamide-grafted chitosan nanoparticles by copolymerization of acrylamide and chitosan nanoparticles . It can also be used to synthesize hydrophobic polyurethane sponge through thiol–ene Click reaction .Molecular Structure Analysis
The molecular structure of this compound is represented by the linear formula: HOCH2CH2OC6H4COC(CH3)2OH . It has a molecular weight of 224.25 .Chemical Reactions Analysis
This compound is used in photopolymerization processes, which are one of the most widely used chemical processes in various fields of industry . The technique of converting liquid monomers to solid polymers under the influence of applied light is widely developed in the polymer materials sector in the industry of solvent-free paints .Physical And Chemical Properties Analysis
This compound has a melting point of 88-90°C (lit.) . It is soluble in alcohol and alkali solution, precipitated in acid, and is almost insoluble in water . It should be stored in a cool and dry place, away from sunlight .Mechanism of Action
Safety and Hazards
This compound is classified as an Aquatic Chronic 2 hazard . It is toxic to aquatic life with long-lasting effects . It is advised to avoid release to the environment, collect spillage, and dispose of contents/container to an approved waste disposal plant . Protective equipment should be worn and dispersion of dust should be prevented .
Future Directions
As a photoinitiator, this compound has potential applications in various biomedical fields, such as the production of 3D hydrogel structures, the encapsulation of cells, and in drug delivery systems . Its use in new biomedical applications was a significant breakthrough at the beginning of the 21st century .
properties
IUPAC Name |
3-hydroxy-1-[4-(2-hydroxyethoxy)phenyl]-3-methylbutan-1-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18O4/c1-13(2,16)9-12(15)10-3-5-11(6-4-10)17-8-7-14/h3-6,14,16H,7-9H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JHKMRRUVNXCXNO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(CC(=O)C1=CC=C(C=C1)OCCO)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20622884 | |
Record name | 3-Hydroxy-1-[4-(2-hydroxyethoxy)phenyl]-3-methylbutan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20622884 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
238.28 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
220183-80-2 | |
Record name | 3-Hydroxy-1-[4-(2-hydroxyethoxy)phenyl]-3-methylbutan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20622884 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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